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Compound of Interest

5-(Phenylethynyl)furan-2-
Compound Name:
carboxylic acid

Cat. No.: B142898

Essential Safety and Handling Guide for 5-
(Phenylethynyl)furan-2-carboxylic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Phenylethynyl)furan-2-carboxylic
acid (CAS No. 130423-83-5) was publicly available at the time of this writing. The following
guidance is a synthesis of information from SDSs of structurally related compounds, including
furan, 2-furancarboxylic acid, and other carboxylic acids. It is imperative to consult the direct
supplier for a compound-specific SDS before handling and to conduct a thorough risk
assessment. This guide provides essential safety and logistical information for researchers,
scientists, and drug development professionals, offering procedural guidance for safe handling
and disposal.

Hazard Identification and Immediate Precautions

5-(Phenylethynyl)furan-2-carboxylic acid is classified as an irritant.[1] Based on data from
similar compounds, it is presumed to cause skin, eye, and respiratory tract irritation.[2][3][4] As
a powdered substance, it may form combustible dust concentrations in the air.[3] All personnel
must be fully aware of the potential hazards before working with this compound.

Key Hazards:

o Skin Irritation: May cause skin irritation upon contact.[2]
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o Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[2][5]

o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2][3][4]

o Flammability: While the flash point is high (202.4 °C), furan-containing compounds can be

flammable.[1][6][7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 5-(Phenylethynyl)furan-2-carboxylic acid.

Protection Type

Equipment Specification

Purpose & Notes

Eye / Face

Tightly fitting safety goggles
with side-shields or a full-face
shield.

Must conform to NIOSH (US)
or EN 166 (EU) standards to
protect against dust particles
and splashes.[2][9]

Skin / Body

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.
Impervious clothing should be
worn to prevent skin contact.
[2][9][10][11]

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required when handling large
guantities, if dust is generated,
or if ventilation is inadequate.
A full-face respirator may be
necessary if exposure limits
are exceeded or irritation is
experienced.[2][3][9][10]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[3][9]

e Preparation & Handling:
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o Designate Area: Before starting, designate a specific area within a chemical fume hood for
handling the compound.[2][3]

o Don PPE: Put on all required PPE as specified in the table above.[3]

o Minimize Dust: When weighing or transferring the solid, perform the task slowly and
carefully to minimize dust generation.[2]

o Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[2]

o Grounding: For procedures with a risk of generating static electricity, ensure all equipment
is properly grounded.[6][7][12]

e Storage:

o When not in use, store the compound in its original, tightly sealed container in a cool, dry,
and well-ventilated area.[2][6][12]

o Keep it away from incompatible substances such as strong oxidizing agents, strong acids,
and strong bases.[2][6][13]

o Protect from light.[6]
e First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[2][7][13]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical advice if skin irritation
persists.[2][7]

o Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, provide oxygen. Contact a physician if you feel unwell.[2]

[7]
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o Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Get medical attention if
symptoms occur.[2][13]

Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

o Spill Response Protocol:
o Evacuate & Ventilate: Alert others in the area and ensure the space is well-ventilated.[2]
o Don PPE: Wear all required PPE, including respiratory protection.[2]

o Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the
chemical enter drains.[2][6][7]

o Clean-Up: For dry spills, gently sweep up or vacuum the material and place it into a
suitable, labeled, and closed container for disposal.[2]

o Decontaminate: Clean the spill area thoroughly once the material has been collected.[9]
o Waste Disposal Protocol:

o Chemical Waste: Dispose of 5-(Phenylethynyl)furan-2-carboxylic acid and any
contaminated materials in a designated hazardous waste container.[2]

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
considered contaminated and disposed of as hazardous waste.[2][3]

o Regulatory Compliance: All chemical waste must be disposed of in accordance with
federal, state, and local environmental regulations.[2][8][9] The compound may be
dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[9]

Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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